Cas no 16266-97-0 (2',5,6-Trimethoxy-flavon)

2',5,6-Trimethoxy-flavon structure
2',5,6-Trimethoxy-flavon structure
Product Name:2',5,6-Trimethoxy-flavon
CAS No:16266-97-0
MF:C18H16O5
MW:312.316645622253
CID:2011623
PubChem ID:14484690
Update Time:2025-04-21

2',5,6-Trimethoxy-flavon Chemical and Physical Properties

Names and Identifiers

    • 2',5,6-Trimethoxy-flavon
    • 2',5,6-Trimethoxyflavone
    • 5,6,2'-trimethoxy-flavone
    • 5,6,2'-trimethoxyflavone
    • 5,6-Dimethoxy-2-(2-methoxy-phenyl)-chromen-4-on
    • 5,6-dimethoxy-2-(2-methoxy-phenyl)-chromen-4-one
    • 5,6-dimethoxy-2-(2-methoxyphenyl)-4H-chromen-4-one
    • 5,6-Dimethoxy-2-(2-methoxyphenyl)-4H-1-benzopyran-4-one
    • NC3M2X9J4J
    • 4H-1-Benzopyran-4-one, 5,6-dimethoxy-2-(2-methoxyphenyl)-
    • DTXSID901206298
    • FT-0712215
    • XT161926
    • 2',5,6-Trimethoxyflavon
    • 5,6-DIMETHOXY-2-(2-METHOXYPHENYL)CHROMEN-4-ONE
    • Flavone, 2',5,6-trimethoxy-
    • LMPK12110086
    • 16266-97-0
    • 5,6,2?-Trimethoxyflavone
    • CHEBI:174991
    • AKOS040735636
    • SCHEMBL4737927
    • DA-09605
    • Inchi: 1S/C18H16O5/c1-20-13-7-5-4-6-11(13)16-10-12(19)17-14(23-16)8-9-15(21-2)18(17)22-3/h4-10H,1-3H3
    • InChI Key: IQWXFMQSQNSHKI-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2C(=C(C=CC1=2)OC)OC)=O)C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 312.09977361g/mol
  • Monoisotopic Mass: 312.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 54Ų
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